Cas no 1185292-81-2 (4-Quinolinemethanol, 2,6-bis(trifluoromethyl)-)

4-Quinolinemethanol, 2,6-bis(trifluoromethyl)- is a fluorinated quinoline derivative characterized by the presence of two trifluoromethyl groups at the 2- and 6-positions of the quinoline ring, along with a hydroxymethyl substituent at the 4-position. This structural configuration imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The trifluoromethyl groups enhance lipophilicity and metabolic stability, while the hydroxymethyl functionality provides a reactive site for further derivatization. Its high purity and well-defined structure ensure consistency in research and industrial applications, particularly in the development of bioactive compounds. The compound is typically handled under controlled conditions due to its sensitivity.
4-Quinolinemethanol, 2,6-bis(trifluoromethyl)- structure
1185292-81-2 structure
Product Name:4-Quinolinemethanol, 2,6-bis(trifluoromethyl)-
CAS No:1185292-81-2
MF:C12H7F6NO
MW:295.180504083633
CID:855005
PubChem ID:56972926
Update Time:2025-05-26

4-Quinolinemethanol, 2,6-bis(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • 4-Quinolinemethanol, 2,6-bis(trifluoromethyl)-
    • (2,6-bis(trifluoromethyl)quinolin-4-yl)methanol
    • SB68823
    • 1185292-81-2
    • CS-0329407
    • SCHEMBL15414174
    • [2,6-bis(trifluoromethyl)quinolin-4-yl]methanol
    • DB-181678
    • 2,6-BIS(TRIFLUOROMETHYL)-4-(HYDROXYMETHYL)QUINOLINE
    • F81424
    • Inchi: 1S/C12H7F6NO/c13-11(14,15)7-1-2-9-8(4-7)6(5-20)3-10(19-9)12(16,17)18/h1-4,20H,5H2
    • InChI Key: NZDRTCHXKJZSCT-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC2C(C=1)=C(CO)C=C(C(F)(F)F)N=2)(F)F

Computed Properties

  • Exact Mass: 295.04318282g/mol
  • Monoisotopic Mass: 295.04318282g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 1
  • Complexity: 342
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 33.1Ų

4-Quinolinemethanol, 2,6-bis(trifluoromethyl)- Security Information

4-Quinolinemethanol, 2,6-bis(trifluoromethyl)- Customs Data

  • HS CODE:29334900

4-Quinolinemethanol, 2,6-bis(trifluoromethyl)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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